![molecular formula C7H5N5O3 B111496 2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one CAS No. 40769-83-3](/img/structure/B111496.png)
2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one
Overview
Description
2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one (ANPP) is a chemical compound that has gained significant attention in the scientific community due to its diverse applications. ANPP is a pyrido[2,3-d]pyrimidine derivative that is commonly used as an intermediate in the synthesis of pharmaceuticals and other biologically active compounds.
Mechanism of Action
The mechanism of action of 2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one is not well understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, such as dihydrofolate reductase and thymidylate synthase. These enzymes are essential for DNA synthesis and cell proliferation, making this compound a potential anticancer agent.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis in cancer cells, inhibit the growth of certain viruses, and reduce inflammation. This compound has also been shown to have neuroprotective effects and can improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one is a versatile compound that can be easily synthesized and modified to produce a wide range of derivatives. Its low toxicity and high solubility make it an ideal candidate for use in biological applications. However, this compound is highly reactive and can be difficult to handle in the laboratory. It is also relatively expensive, which can limit its use in large-scale experiments.
Future Directions
There are many potential future directions for 2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one research. One area of interest is the development of this compound-based antiviral agents, which have shown promising activity against a variety of viruses. Another area of interest is the development of this compound-based fluorescent dyes, which could be used for biological imaging applications. Additionally, this compound derivatives could be developed as novel anticancer agents, with improved efficacy and reduced toxicity compared to existing therapies.
Synthesis Methods
The synthesis of 2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one involves the reaction of 2-amino-4,6-dichloropyrimidine with 3-nitro-4-chlorobenzoic acid in the presence of a base such as potassium carbonate. The reaction yields this compound as a yellow crystalline solid with a melting point of 262-264°C. The purity of this compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
2-amino-6-nitro-1H-pyrido[2,3-d]pyrimidin-4-one has been extensively used as an intermediate in the synthesis of various pharmaceuticals, including antiviral, anticancer, and anti-inflammatory agents. It has also been used as a precursor in the synthesis of fluorescent dyes, which are widely used in biological imaging applications. Additionally, this compound has been used as a reagent in the synthesis of nucleoside analogs, which have shown promising activity against viral infections.
properties
IUPAC Name |
2-amino-6-nitro-3H-pyrido[2,3-d]pyrimidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N5O3/c8-7-10-5-4(6(13)11-7)1-3(2-9-5)12(14)15/h1-2H,(H3,8,9,10,11,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVWYTIWVBSPYAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C1C(=O)NC(=N2)N)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N5O3 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40318954 | |
Record name | 2-Amino-6-nitropyrido[2,3-d]pyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40318954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.15 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40769-83-3 | |
Record name | NSC338185 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=338185 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Amino-6-nitropyrido[2,3-d]pyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40318954 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.